Cas no 1804225-72-6 (3-Amino-2-chlorophenylpropanoic acid)

• Product Name: 3-Amino-2-chlorophenylpropanoic acid
• CAS No: 1804225-72-6
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4938317
• Update Time: 2025-11-01

3-Amino-2-chlorophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chlorophenylpropanoic acid

• Inchi： 1S/C9H10ClNO2/c1-5(9(12)13)6-3-2-4-7(11)8(6)10/h2-5H,11H2,1H3,(H,12,13)
• InChI Key： FXGSDLLGKDCTRF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)C)N

Computed Properties

• Exact Mass: 199.0400063 g/mol
• Monoisotopic Mass: 199.0400063 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3
• Molecular Weight: 199.63

Additional information on 3-Amino-2-chlorophenylpropanoic acid

Professional Introduction to 3-Amino-2-chlorophenylpropanoic acid (CAS No. 1804225-72-6)

3-Amino-2-chlorophenylpropanoic acid, with the chemical formula C₉H₁₀ClNO₂, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1804225-72-6, has garnered attention due to its versatile structural properties and potential applications in drug development. The presence of both an amino group and a chlorophenyl moiety makes it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The chlorophenylpropanoic acid scaffold is particularly noteworthy, as it is frequently encountered in the synthesis of biologically active molecules. The chlorine substituent at the 2-position enhances the electrophilicity of the aromatic ring, facilitating various chemical transformations that are essential for constructing complex pharmacophores. This feature has made 3-amino-2-chlorophenylpropanoic acid a valuable intermediate in the preparation of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways. The 3-amino-2-chlorophenylpropanoic acid structure aligns well with this trend, as it can be modified to produce derivatives with enhanced binding affinity to enzymes and receptors involved in disease processes. For instance, studies have demonstrated its utility in designing compounds that modulate kinases and other signaling proteins, which are critical in cancer therapy and inflammatory disorders.

The amino group at the 3-position of the molecule provides a site for further functionalization, enabling the synthesis of amides, esters, and other derivatives that can be tailored for specific biological activities. This flexibility has been exploited in the development of protease inhibitors, where the precise arrangement of atoms is crucial for optimal inhibitory effects. Additionally, the chlorine atom at the 2-position can participate in metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, which are pivotal in constructing biaryl structures found in many drugs.

One of the most exciting areas of research involving 3-amino-2-chlorophenylpropanoic acid is its potential application in immunomodulatory therapies. Emerging evidence suggests that certain chlorinated aromatic compounds can influence immune cell function by interacting with receptors and signaling pathways. The phenylpropanoic acid core is known to have immunoregulatory properties, and modifications to this scaffold may lead to novel immunosuppressants or immunostimulants. This aligns with current trends in precision medicine, where targeted therapies are designed to modulate immune responses without systemic side effects.

The synthesis of 3-amino-2-chlorophenylpropanoic acid typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies, such as flow chemistry and catalytic asymmetric hydrogenation, have been employed to improve yield and purity. These techniques not only enhance efficiency but also allow for scalable production, which is essential for industrial applications. The growing interest in green chemistry has also prompted researchers to explore solvent-free reactions and biocatalytic approaches to minimize environmental impact.

In conclusion, 3-amino-2-chlorophenylpropanoic acid (CAS No. 1804225-72-6) represents a fascinating compound with broad potential applications in pharmaceutical research. Its unique structural features make it an attractive building block for designing molecules with therapeutic efficacy against various diseases. As research continues to uncover new biological targets and synthetic strategies, compounds like this are poised to play a pivotal role in the next generation of drug development.